Cas no 1933621-20-5 (2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine
• CAS No: 1933621-20-5
• MF: C₆H₈F₂N₂
• MW: 146.137928009033
• CID: 6003414
• PubChem ID: 126973073
• Update Time: 2025-07-19

2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine
• EN300-1929553
• 1933621-20-5

• Inchi： 1S/C6H8F2N2/c7-6(8)5(9)4-2-1-3-10-4/h1-3,5-6,10H,9H2
• InChI Key： JKTNXTNHVXZOPY-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN1)N)F

Computed Properties

• Exact Mass: 146.06555459g/mol
• Monoisotopic Mass: 146.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine (CAS No. 1933621-20-5)

2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine (CAS No. 1933621-20-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine is noteworthy for its incorporation of fluorine atoms and a pyrrole ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic compounds, making them valuable in drug design. The pyrrole ring, on the other hand, is a common motif in natural products and bioactive molecules, often contributing to their pharmacological activities.

Recent studies have explored the biological activities of 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antidepressant-like effects in animal models. The mechanism of action appears to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in mood disorders.

In addition to its antidepressant properties, 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine has also been investigated for its anti-inflammatory effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic profile of 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine has been another focus of recent studies. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine. Early results from Phase I trials have shown that the compound is well-tolerated by human subjects with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials.

The synthesis of 2,2-difluoro-1-(1H-pyrrol-2-yl)ethan-1-amine has also been optimized to improve yield and scalability. A recent publication in the Tetrahedron Letters described a novel synthetic route that utilizes readily available starting materials and environmentally friendly conditions. This advancement is expected to facilitate large-scale production and commercialization efforts.

In conclusion, 2,2-difluoro-1-(1H-pyrrol-2-y\-l)ethan\-1-am\-ine (CAS No. 19336\-2\-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field progresses, this compound may play a significant role in addressing unmet medical needs in areas such as depression and inflammation.